Cas no 848185-13-7 (Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-)

• Product name: Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-
• CAS No: 848185-13-7
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 1826636
• PubChem ID: 44405498

Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-
• CHEMBL437699
• BDBM50174127
• AKOS012576202
• 7-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline
• 848185-13-7

• Inchi： InChI=1S/C11H14BrN/c1-2-11-6-8-3-4-10(12)5-9(8)7-13-11/h3-5,11,13H,2,6-7H2,1H3
• InChI Key： SGCRAKIGAXGWBV-UHFFFAOYSA-N
• SMILES： CCC1CC2=C(CN1)C=C(C=C2)Br

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines